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Advanced Application Notes for Drug Discovery and
Scientific Research
Fura-2 has long been a cornerstone for the quantitative measurement of intracellular calcium

([Ca²⁺]i), a critical second messenger in a vast array of cellular signaling pathways. Its utility in

drug discovery and basic research stems from its ratiometric properties, which allow for precise

and reliable quantification of [Ca²⁺]i dynamics. This document provides detailed application

notes and protocols for the use of Fura-2, with a focus on the pentapotassium salt for

calibration and its cell-permeant acetoxymethyl (AM) ester counterpart for intracellular

measurements.

Principle of Ratiometric Calcium Measurement with
Fura-2
Fura-2 is a fluorescent indicator that exhibits a spectral shift upon binding to Ca²⁺.[1] In its

unbound form, Fura-2 has an excitation maximum at approximately 380 nm.[2][3] When it binds
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to calcium, the excitation maximum shifts to around 340 nm.[2][3] The fluorescence emission

for both states remains constant at about 510 nm.[1][4]

This dual-excitation property is the foundation of ratiometric imaging. By measuring the ratio of

fluorescence emission at 510 nm when excited at 340 nm and 380 nm, it is possible to

determine the intracellular calcium concentration. This ratiometric approach provides a

significant advantage by correcting for variables that can affect fluorescence intensity, such as

uneven dye loading, variations in cell thickness, photobleaching, and dye leakage.[2][5]

Fura-2 Pentapotassium Salt vs. Fura-2 AM
It is crucial to distinguish between the two common forms of Fura-2:

Fura-2 Pentapotassium Salt: This is the membrane-impermeant salt form of the dye.[6][7] It

is primarily used for in vitro calibration of fluorescence signals to absolute calcium

concentrations.[8] It can also be loaded directly into cells through invasive methods like

microinjection or scrape loading.[6][7]

Fura-2 AM: This is the acetoxymethyl ester form of Fura-2, which is cell-permeant and can

readily cross the plasma membrane.[9] Once inside the cell, cytosolic esterases cleave the

AM groups, trapping the active, membrane-impermeant Fura-2 in the cytoplasm.[9][10] Fura-

2 AM is the standard form used for loading cells for intracellular calcium measurements.[9]

[10]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for Fura-2.
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Parameter Value Notes

Excitation Wavelength (Ca²⁺-

bound)
~335-340 nm

The peak excitation

wavelength when Fura-2 is

saturated with calcium.[6][10]

Excitation Wavelength (Ca²⁺-

free)
~363-380 nm

The peak excitation

wavelength in the absence of

calcium.[6][10]

Emission Wavelength ~505-510 nm

The fluorescence emission is

largely independent of calcium

concentration.[1][11]

Dissociation Constant (Kd) for

Ca²⁺
~140-225 nM

This value can be influenced

by factors such as

temperature, pH, and ionic

strength.[12][13][14] In situ Kd

values may differ from in vitro

measurements.[15]

Molar Mass (Pentapotassium

Salt)
831.99 g/mol

Chemical formula:

C₂₉H₂₂K₅N₃O₁₄.[1]
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Reagent
Recommended
Concentration

Purpose

Fura-2 AM Stock Solution 1-5 mM in anhydrous DMSO
Should be prepared fresh or

stored desiccated at -20°C.[9]

Fura-2 AM Working

Concentration
1-10 µM

The optimal concentration is

cell-type dependent and

should be determined

empirically.[2][9]

Pluronic F-127 0.02-0.1% (w/v)

A non-ionic surfactant that aids

in the dispersion of Fura-2 AM

in aqueous media.[11][16]

Probenecid 1-2.5 mM

An anion transport inhibitor

that can reduce the leakage of

the de-esterified Fura-2 from

the cells.[6][16]

Experimental Protocols
Protocol 1: Preparation of Reagents

Fura-2 AM Stock Solution (1 mM): Dissolve 50 µg of Fura-2 AM in 50 µL of high-quality,

anhydrous DMSO.[2] Vortex briefly to ensure complete dissolution. Store aliquots at -20°C,

protected from light and moisture.[9]

Loading Buffer: A common loading buffer is Hanks' Balanced Salt Solution (HBSS) or a

similar physiological saline buffered with HEPES to a pH of 7.2-7.4.[9][11]

Pluronic F-127 Stock Solution (10% w/v): Dissolve 1 g of Pluronic F-127 in 10 mL of distilled

water. This may require gentle heating.[17]

Probenecid Stock Solution (250 mM): Prepare a stock solution of probenecid in a suitable

solvent, such as 1 M NaOH, and then dilute into the loading buffer.[17]

Protocol 2: Loading Adherent Cells with Fura-2 AM
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Culture cells on coverslips or in multi-well plates to the desired confluency (typically 70-

90%).

Prepare the Fura-2 AM loading solution by diluting the stock solution into the loading buffer

to a final concentration of 1-5 µM.[9]

If using, add Pluronic F-127 to the loading buffer to a final concentration of 0.02-0.04% and

probenecid to a final concentration of 1-2.5 mM.[9]

Aspirate the culture medium from the cells and wash once with the loading buffer (without

Fura-2 AM).[9]

Add the Fura-2 AM loading solution to the cells and incubate for 30-60 minutes at room

temperature or 37°C, protected from light.[9][11] The optimal loading time and temperature

should be determined empirically for each cell type.[11]

After incubation, aspirate the loading solution and wash the cells twice with fresh, pre-

warmed loading buffer (without Fura-2 AM).[9]

Add fresh buffer to the cells and incubate for an additional 20-30 minutes at room

temperature to allow for complete de-esterification of the Fura-2 AM by intracellular

esterases.[9]

The cells are now ready for fluorescence imaging.

Protocol 3: In Vitro Calibration of Fura-2 Signal using
Fura-2 Pentapotassium Salt
To convert the 340/380 nm fluorescence ratio to an absolute calcium concentration, an in vitro

calibration is performed to determine the minimum ratio (Rmin), maximum ratio (Rmax), and

the dissociation constant (Kd).

Prepare Calibration Buffers: Prepare a series of calibration buffers with known free Ca²⁺

concentrations. This is typically done using a calcium-EGTA buffering system.[8]

Determine Rmax: Add a saturating amount of Ca²⁺ (e.g., 1 mM CaCl₂) to a solution

containing Fura-2 pentapotassium salt in a calcium-free buffer. Measure the fluorescence
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at 510 nm with excitation at 340 nm and 380 nm to determine the maximum ratio (Rmax).

Determine Rmin: Add a calcium chelator such as EGTA (e.g., 10 mM) to a calcium-free

solution containing Fura-2 pentapotassium salt to determine the minimum ratio (Rmin).

Determine Sf2/Sb2: Measure the fluorescence intensity at 380 nm for the calcium-free (Sb2)

and calcium-saturated (Sf2) solutions.

Calculate Calcium Concentration: The intracellular calcium concentration can then be

calculated using the Grynkiewicz equation: [Ca²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 /

Sb2) Where R is the experimentally measured 340/380 ratio.[18]
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Fura-2 AM Loading and Activation Workflow
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Caption: Workflow of Fura-2 AM loading and activation within a cell.
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GPCR-Mediated Intracellular Calcium Signaling
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Caption: A typical GPCR signaling pathway leading to intracellular calcium release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552966/docs#measuring-intracellular-calcium-
with-fura-2-application-notes-and-protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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